Cas no 1216250-82-6 (3-amino-4-(benzyloxy)-N-ethylbenzamide)

• Product Name: 3-amino-4-(benzyloxy)-N-ethylbenzamide
• CAS No: 1216250-82-6
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 6411282
• PubChem ID: 79020623
• Update Time: 2025-06-12

3-amino-4-(benzyloxy)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(benzyloxy)-N-ethylbenzamide
• 1216250-82-6
• AKOS017558407
• EN300-1294824

• Inchi： 1S/C16H18N2O2/c1-2-18-16(19)13-8-9-15(14(17)10-13)20-11-12-6-4-3-5-7-12/h3-10H,2,11,17H2,1H3,(H,18,19)
• InChI Key： GQUGCXVWDWRAMT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C(NCC)=O)=CC=1N

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-amino-4-(benzyloxy)-N-ethylbenzamide

Introduction to 3-amino-4-(benzyloxy)-N-ethylbenzamide (CAS No: 1216250-82-6)

3-amino-4-(benzyloxy)-N-ethylbenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1216250-82-6, represents a class of benzamide derivatives that exhibit promising biological activities. The structural configuration of this molecule, featuring an amino group at the 3-position, a benzyloxy substituent at the 4-position, and an N-ethyl moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 3-amino-4-(benzyloxy)-N-ethylbenzamide involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The introduction of the benzyloxy group at the 4-position of the benzamide core enhances the lipophilicity of the molecule, which is often a critical factor in determining its bioavailability and pharmacokinetic properties. Additionally, the presence of an N-ethyl group can influence the compound's solubility and metabolic stability, making it an attractive candidate for drug development.

In recent years, there has been growing interest in benzamide derivatives due to their diverse biological activities. These compounds have been explored for their potential roles in modulating various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The structural features of 3-amino-4-(benzyloxy)-N-ethylbenzamide make it a valuable intermediate in the synthesis of more complex pharmacophores designed to target specific therapeutic areas.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have leveraged its structural framework to develop analogs with enhanced potency and selectivity. For instance, modifications to the amino or benzyloxy groups can fine-tune the compound's interaction with biological targets, leading to improved therapeutic outcomes. The N-ethyl substituent also provides a site for further derivatization, allowing chemists to explore new chemical spaces and uncover novel biological activities.

Recent studies have highlighted the importance of benzamide derivatives in addressing neurological disorders. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system (CNS) receptors has made them attractive candidates for treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. 3-amino-4-(benzyloxy)-N-ethylbenzamide has been investigated for its potential to modulate neurotransmitter systems, particularly those involving serotonin and dopamine pathways.

The pharmacological profile of 3-amino-4-(benzyloxy)-N-ethylbenzamide has been studied through both in vitro and in vivo experiments. In cell-based assays, this compound has demonstrated inhibitory activity against certain enzymes implicated in inflammation and pain signaling. For example, preliminary data suggest that it may inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation and pain. Additionally, its interaction with other therapeutic targets has been explored, indicating its broad spectrum of potential applications.

Advances in computational chemistry have further accelerated the development of benzamide-based drugs. Molecular modeling techniques have been employed to predict how 3-amino-4-(benzyloxy)-N-ethylbenzamide interacts with biological targets at the atomic level. These simulations have provided valuable insights into optimizing its structure for improved binding affinity and reduced side effects. By integrating experimental data with computational predictions, researchers can design more effective drug candidates with greater efficiency.

The synthetic methodologies for producing 3-amino-4-(benzyloxy)-N-ethylbenzamide have also seen significant advancements. Modern synthetic routes often emphasize green chemistry principles, minimizing waste and maximizing yield through catalytic processes or solvent-free reactions. These innovations not only improve the sustainability of drug production but also enhance scalability for industrial applications. The ability to synthesize this compound efficiently is crucial for advancing its use in both academic research and commercial drug development.

Future directions in studying 3-amino-4-(benzyloxy)-N-ethylbenzamide include exploring its role in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could lead to more effective treatments for complex diseases. Furthermore, investigating its mechanisms of action at a deeper level will provide a better understanding of how it interacts with biological systems. This knowledge could pave the way for new therapeutic strategies tailored to specific patient populations.

In conclusion,3-amino-4-(benzyloxy)-N-ethylbenzamide (CAS No: 1216250-82-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique chemical properties make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for benzamide derivatives,3-amino-4-(benzyloxy)-N-ethylbenzamide is poised to play a crucial role in shaping the future of drug discovery and development.